Cas no 111728-62-2 (5-bromo-1,3-thiazinane-2-thione)

• Product Name: 5-bromo-1,3-thiazinane-2-thione
• CAS No: 111728-62-2
• MF: C₄H₆BrNS₂
• MW: 212.131137371063
• CID: 2607191
• PubChem ID: 13764896
• Update Time: 2025-04-21

5-bromo-1,3-thiazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-thiazinane-2-thione
• DTXCID70499609
• 111728-62-2
• DTXSID90548825
• 5-bromo-3,4,5,6-tetrahydro-1,3-thiazine-2-thione

• Inchi： 1S/C4H6BrNS2/c5-3-1-6-4(7)8-2-3/h3H,1-2H2,(H,6,7)
• InChI Key： MKLATUSEBTUIIK-UHFFFAOYSA-N
• SMILES： BrC1CSC(NC1)=S

Computed Properties

• Exact Mass: 210.91250g/mol
• Monoisotopic Mass: 210.91250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiazinanethiones